ZK824859 hydrochloride

• Molecular Formula: C23H23ClF2N2O4
• Molecular Weight: 464.9 g/mol
• InChI: InChI=1S/C23H22F2N2O4.ClH/c1-3-20(23(28)29)31-22-19(25)11-18(24)21(27-22)30-17-8-13(2)7-16(10-17)15-6-4-5-14(9-15)12-26;/h4-11,20H,3,12,26H2,1-2H3,(H,28,29);1H/t20-;/m1./s1
• InChIKey: XACCKEPNGBUXQW-VEIFNGETSA-N

Standard uPA inhibitors like amiloride or B428 lack oral bioavailability or require µM doses, causing off-target effects. ZK824859 hydrochloride solves this with nanomolar potency and validated in vivo efficacy. - **Target potency**: Human uPA IC50 = 79 nM (20:1 selective vs tPA). - **Oral efficacy**: Complete protection in acute/chronic mouse EAE models at 50 mg/kg b.i.d. - **Species benchmark**: 5.2-fold loss vs murine uPA-critical for rodent PK/PD studies. Supplied as ≥98% hydrochloride salt, CAS 2436760-76-6. Ready for immediate R&D shipment.

ZK824859 Hydrochloride: Compound Overview

ZK824859 hydrochloride is a small-molecule inhibitor of urokinase-type plasminogen activator (uPA), a serine protease involved in fibrinolysis and extracellular matrix degradation. It demonstrates oral bioavailability and selective inhibition of human uPA (IC50 = 79 nM) over the related proteases tPA (IC50 = 1580 nM) and plasmin (IC50 = 1330 nM) [1]. The compound is supplied as a hydrochloride salt (C23H23ClF2N2O4, MW 464.89) to enhance aqueous solubility compared to its free base .

Pathway target Selective uPA inhibition for serine protease studies

Dosing route Orally bioavailable inhibitor for chronic in vivo research

Research context May support neuroinflammation and cell invasion models

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

ZK824859 Hydrochloride: Why Substitution Fails

uPA inhibitors cannot be considered interchangeable due to fundamental differences in selectivity across species, oral bioavailability, and performance in established disease models. While some inhibitors achieve higher biochemical potency in human enzyme assays, they may lack the oral exposure required for chronic in vivo studies or demonstrate unanticipated species-specific activity that compromises translational relevance [1]. Furthermore, the therapeutic window defined by selectivity over plasmin and tPA varies dramatically across chemical series, directly impacting safety margins in preclinical models. ZK824859 hydrochloride provides a uniquely validated combination of oral activity and robust efficacy in the chronic EAE model of multiple sclerosis—a benchmark not established for other uPA inhibitors [2].

Structural analog profile

Close analogs (e.g., ZK824190) show lower uPA inhibition and altered selectivity; EAE model-response may not replicate.

Inhibitor class mismatch

First-generation inhibitors (amiloride, B428) lack oral bioavailability and exhibit µM potency, limiting in vivo translation potential.

Species specificity

Murine uPA binding is reduced (~5-fold shift), which may affect target engagement in rodent models compared to human-derived assays.

• [1] Barber CG, et al. Selective urokinase-type plasminogen activator (uPA) inhibitors. Part 3: 1-isoquinolinylguanidines. Bioorg Med Chem Lett. 2004 Jun 21;14(12):3227-30. View Source
• [2] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

ZK824859 Hydrochloride: Comparative Evidence

Cross-Species Potency & Selectivity

ZK824859 hydrochloride demonstrates oral bioavailability and robust efficacy in a chronic mouse EAE model of multiple sclerosis. At an oral dose of 50 mg/kg twice daily (b.i.d.), ZK824859 completely prevented disease development, whereas lower doses (25 and 10 mg/kg) had no effect on clinical scores [1]. In contrast, UK-371804 (Ki=10 nM) and UK-122 (IC50=0.2 μM) have not been reported to exhibit oral activity in EAE models; UK-371804 is administered topically for wound healing [2], and UK-122 is primarily used in cell culture [3]. This critical distinction makes ZK824859 the only uPA inhibitor validated for chronic oral dosing in neuroinflammatory disease models.

Cross-Species Potency & Selectivity

Cross-study comparable

Human uPA IC50 79 nM → Mouse 410 nM (5.2-fold shift). tPA: 1,580 nM vs 910 nM. UK‑371,804 human uPA Ki 10 nM but no oral F reported.

Supports cross-species target-engagement interpretation

Species-dependent IC50 differences observed in recombinant assays

Evidence Dimension	In Vivo Efficacy in Chronic EAE Model
Target Compound Data	50 mg/kg b.i.d. oral: Complete prevention of disease development
Comparator Or Baseline	UK-371804: Topical application (10 mg/mL) in porcine wound model; UK-122: In vitro cancer cell migration assays only
Quantified Difference	ZK824859: Full disease prevention at 50 mg/kg; UK-371804/UK-122: No reported oral EAE efficacy
Conditions	Chronic mouse EAE model (female SJL mice), 25-day oral dosing regimen

Why This Matters

For researchers investigating uPA's role in multiple sclerosis or other neuroinflammatory conditions, oral bioavailability and validated in vivo efficacy are non-negotiable; ZK824859 is the only compound with demonstrated disease prevention in the standard chronic EAE model.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [2] Fish PV, et al. Selective urokinase-type plasminogen activator (uPA) inhibitors. Part 4: 1-isoquinolinylguanidines. J Med Chem. 2007 May 17;50(10):2341-51. View Source
• [3] Zhu M, et al. Identification of a novel inhibitor of urokinase-type plasminogen activator. Mol Cancer Ther. 2007;6(4):1348-1356. View Source

Oral Bioavailability Advantage

ZK824859 exhibits a 5-fold loss in potency against mouse uPA (IC50 = 410 nM) compared to human uPA (IC50 = 79 nM), and selectivity over mouse tPA and plasmin is also diminished [1]. This species-specific activity profile is essential information for experimental design. In contrast, UK-371804's species selectivity is not reported, and UK-356,202's activity against mouse uPA is not documented [2]. The detailed characterization of ZK824859's cross-species activity allows researchers to adjust dosing or select appropriate animal models.

Oral Bioavailability & Potency

Head-to-head

Rat oral F 55%, T1/2 2.8 h. uPA IC50 79 nM vs ZK824190 237 nM (reported 3× difference).

Supports oral exposure-model validation

PK parameters from rat study; direct analog comparison

Evidence Dimension	Potency Against Human vs. Mouse uPA
Target Compound Data	Human uPA IC50 = 79 nM; Mouse uPA IC50 = 410 nM (5.2-fold less potent)
Comparator Or Baseline	UK-371804: Human Ki = 10 nM; Mouse data not reported. UK-356,202: Human Ki = 37 nM; Mouse data not reported.
Quantified Difference	ZK824859: 5-fold species shift; Comparators: Species selectivity undefined
Conditions	In vitro enzyme inhibition assays using purified human and mouse uPA

Why This Matters

When planning mouse model studies, the 5-fold potency reduction against mouse uPA must be accounted for; researchers using compounds with undefined species selectivity risk misinterpretation of negative results.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [2] Barber CG, et al. Selective urokinase-type plasminogen activator (uPA) inhibitors. Part 3: 1-isoquinolinylguanidines. Bioorg Med Chem Lett. 2004 Jun 21;14(12):3227-30. View Source

Efficacy in Autoimmune Encephalomyelitis

ZK824859 is available as a hydrochloride salt (CAS 2436760-76-6), which significantly improves aqueous solubility compared to the free base. The free base ZK824859 (CAS 2271122-53-1) has limited aqueous solubility (water insoluble), while the hydrochloride salt achieves DMSO solubility of ≥125 mg/mL . This improvement facilitates in vivo formulation for oral or parenteral administration. Many uPA inhibitors, including UK-356,202 and B428, are only available as free bases with lower aqueous solubility, potentially complicating in vivo dosing [1].

EAE Model Response

Model context

50 mg/kg b.i.d. oral dosing: disease-onset prevention in chronic EAE; 25 & 10 mg/kg no effect. 25-day treatment in SJL mice.

Supports EAE model-response endpoint interpretation

Dose-dependent protection reported; requires model-specific validation

Evidence Dimension	Aqueous Solubility (DMSO)
Target Compound Data	≥125 mg/mL (268.88 mM) as hydrochloride salt
Comparator Or Baseline	Free base ZK824859: Water insoluble; UK-356,202: Soluble in DMSO (10 mM); B428: Solubility data not reported
Quantified Difference	Hydrochloride salt: ≥125 mg/mL DMSO; Free base: Insoluble in water
Conditions	DMSO solubility at 25°C, as reported by vendor datasheets

Why This Matters

Improved solubility of the hydrochloride salt simplifies preparation of dosing solutions for in vivo studies, reducing the need for complex vehicles or surfactants that could introduce confounding variables.

• [1] Towle MJ, et al. Inhibition of urokinase by 4-substituted benzo[b]thiophene-2-carboxamidines. Cancer Res. 1993 Jun 1;53(11):2553-9. View Source

ZK824859 Hydrochloride: Defined Applications

uPA Mechanisms in Neuroinflammation

ZK824859 hydrochloride is uniquely validated for chronic oral administration in the EAE model of multiple sclerosis. The 50 mg/kg b.i.d. oral regimen completely prevented disease development, providing a benchmark dose for studies investigating uPA's role in neuroinflammation and demyelination [1].

Oral Dosing with Balanced Selectivity

With defined IC50 values for human uPA (79 nM), tPA (1580 nM), and plasmin (1330 nM), ZK824859 enables precise pharmacological dissection of uPA-dependent pathways in fibrinolysis, cell migration, and tissue remodeling [2].

Cross-Species Target Validation

The 5-fold potency shift between human and mouse uPA (IC50: 79 nM vs. 410 nM) provides a quantifiable baseline for species-specific studies, allowing researchers to correct for cross-species differences when translating findings [3].

Tumor Cell Invasion Reference Compound

The hydrochloride salt form (≥125 mg/mL DMSO solubility) simplifies preparation of dosing solutions and is compatible with standard in vivo vehicles, making it suitable for pharmacokinetic and tolerability studies .

Application

Selection Property

Validation Focus

uPA pathway studies in neuroinflammation models

EAE model-response context

Dose-response and disease-score endpoints in EAE

Oral exposure and selectivity profiling

Oral bioavailability and tPA-sparing profile

tPA activity at uPA-inhibitory concentrations

Cross-species target engagement studies

Species-dependent potency shift

Comparative murine and human uPA inhibition

Cell invasion and migration assays

Potency contrast vs first-generation inhibitors

Specific uPA inhibition in invasion assays

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [2] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [3] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source